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Compound Name: 3-Mercaptohexyl acetate
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Mercaptohexyl acetate (CAS No. 136954-20-6) is an acetate ester recognized for its potent
aroma, contributing to the characteristic scent of various fruits, notably passion fruit.[1] It
belongs to the family of sulfur-containing organic compounds and finds primary applications in
the flavor and fragrance industries.[2][3] Understanding its physical properties is crucial for its
application in formulation, for quality control, and for safety assessments. This guide provides a
consolidated overview of the key physical properties of 3-Mercaptohexyl acetate, with a
specific focus on its boiling point.

Physical and Chemical Properties

The physical characteristics of 3-Mercaptohexyl acetate have been reported across various
sources. It is generally described as a colorless to pale yellow, clear liquid.[2] A comprehensive
summary of its key physical properties is presented below.

Table 1: Summary of Physical Properties of 3-Mercaptohexyl Acetate
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Property Value Conditions
Boiling Point 186 °C[4] @ 760 mmHg
235.7 °C[5][6] @ 760 mmHg

240 °CJ3] @ 760 mmHg

186-240 °C[2] @ 760 mmHg

Density 0.991 - 0.996 g/cm3[4] @ 25 °C
0.987 g/cm?3[5][6]

Refractive Index 1.462 - 1.472[4] @ 20 °C
1.458[5]

Flash Point 73 °C[2][3] TCC (Tag Closed Cup)
101.11 °C TCC (Tag Closed Cup)

109.8 °C[5]

Vapor Pressure 0.049 mmHg (est.) @ 25 °C
0.0494 mmHg[5] @ 25°C

Solubility Soluble in alcohols and oils.[2]

Insoluble in water.

Water: 284.5 mg/L (est.) @ 25 °C

Soluble in ethanol and

heptane.[4]

Sparingly soluble in

Chloroform, slightly in

Methanol.[5]

Molecular Formula CsH16025][2]

Molecular Weight 176.27 g/mol [2]
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Note: The variation in reported values, particularly for the boiling point, may be attributable to
different experimental methods, sample purity, and atmospheric pressure during measurement.

Experimental Protocol: Boiling Point Determination

While the specific protocols used to determine the values in Table 1 are not detailed in the
source literature, a standard and widely accepted micro-method for determining the boiling
point of a liquid organic compound is the Thiele tube method.[5] This technique is suitable for
small sample volumes.

Principle

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. In this method, a small sample is heated in a tube
alongside an inverted capillary. As the liquid heats, trapped air and vapor escape from the
capillary. When the heat is removed, the liquid cools, and the point at which the external
pressure overcomes the vapor pressure and forces the liquid back into the capillary is recorded
as the boiling point.[4]

Apparatus and Materials

e Thiele tube

» High-boiling point mineral oil or paraffin olil
e Thermometer (-10 to 250 °C range)

o Small sample tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

» Rubber band or wire for attachment

e Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure
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o Sample Preparation: Fill the small sample tube to a depth of approximately 2-3 mL with 3-
Mercaptohexyl acetate.

o Capillary Insertion: Place the capillary tube, with its open end down, into the sample tube.

o Assembly: Attach the sample tube to the thermometer using a rubber band. The bottom of
the sample tube should be level with the thermometer bulb.[5]

e Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, ensuring the
sample is positioned in the main body of the tube, submerged in the heating oil.

o Heating: Gently heat the side arm of the Thiele tube with a small flame or on a hot plate.[5]
The design of the tube facilitates convection currents, ensuring uniform heat distribution.

o Observation: As the temperature rises, a slow stream of bubbles will emerge from the
capillary tip. Continue gentle heating until a rapid and continuous stream of bubbles is
observed.

» Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

» Boiling Point Reading: The temperature at which the stream of bubbles stops and the liquid
is drawn back into the capillary tube is the boiling point of the sample. Record this
temperature.[4][5]

o Pressure Correction: Record the ambient barometric pressure. If the pressure is not 760
mmHg, a correction may be necessary to report the normal boiling point.

Visualization

The following diagrams illustrate the logical workflow for the experimental determination of a
boiling point using the described micro-method.
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Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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